Cas no 858236-77-8 (3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride)

• Product Name: 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride
• CAS No: 858236-77-8
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 5235225
• PubChem ID: 45371252
• Update Time: 2025-10-22

3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride

• Inchi： 1S/C10H11N3O.ClH/c11-5-6-13-7-12-9-4-2-1-3-8(9)10(13)14;/h1-4,7H,5-6,11H2;1H
• InChI Key： YUERNFPZJVRVKO-UHFFFAOYSA-N
• SMILES： O=C1N(C=NC2=CC=CC=C12)CCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride

Professional Introduction to 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 858236-77-8)

The compound 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride, identified by the CAS number 858236-77-8, is a significant molecule in the field of pharmaceutical chemistry and medicinal biology. Its structural framework, featuring a dihydroquinazoline core appended with a 2-aminoethyl side chain, renders it a versatile scaffold for drug discovery and development. This introduction delves into the compound's chemical properties, pharmacological potential, and its relevance to contemporary research advancements.

The molecular structure of 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride encompasses a quinazoline ring system, which is a well-documented motif in medicinal chemistry due to its broad spectrum of biological activities. The presence of a secondary amine at the 2-position and an aminoethyl substituent at the 3-position introduces unique reactivity and binding capabilities. The dihydrochloride salt form enhances solubility and stability, making it more amenable for formulation and experimental use in biochemical assays.

In recent years, quinazoline derivatives have garnered considerable attention in the search for novel therapeutic agents. The dihydroquinazoline scaffold, in particular, has been explored for its potential in modulating various biological pathways. Studies have highlighted its utility in inhibiting kinases, which are pivotal enzymes in cancer signaling cascades. The 2-aminoethyl side chain further expands the pharmacophoric space, allowing for interactions with additional biological targets. This dual functionality positions 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an antitumor agent. Research has demonstrated that quinazoline derivatives can disrupt tyrosine kinase activity, which is frequently overexpressed in malignant cells. The aminoethyl group may facilitate binding to specific residues on the kinase domain, leading to inhibition of downstream signaling pathways such as MAPK and PI3K/Akt. Preliminary in vitro studies have shown promising results in reducing proliferation rates of certain cancer cell lines when treated with this compound.

The pharmacokinetic profile of 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride is also an area of active investigation. The dihydrochloride salt form contributes to improved bioavailability compared to the free base form. This is particularly important for drug candidates intended for systemic administration. Additionally, the compound's solubility profile suggests that it may be suitable for oral or intravenous delivery routes, broadening its therapeutic applicability.

Advances in computational chemistry have further enhanced the understanding of this molecule's interactions with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify key residues involved in ligand-receptor interactions. These virtual screening approaches have guided experimental efforts by prioritizing analogs with higher predicted binding scores. Such integrative strategies are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride presents an interesting challenge due to the need for precise functionalization of the quinazoline core. Multi-step synthetic routes involving condensation reactions, cyclization processes, and subsequent salt formation are typically employed. Recent innovations in synthetic methodologies have aimed at improving yield and purity while minimizing hazardous byproducts. These advancements underscore the compound's feasibility as a lead molecule for medicinal chemistry programs.

Evaluation of the compound's safety profile is another critical step before it can progress to clinical trials. Acute toxicity studies have been conducted to assess its safety margins under laboratory conditions. Initial findings indicate that 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride exhibits moderate toxicity at high concentrations but demonstrates acceptable tolerability at therapeutic doses. Further studies are warranted to fully characterize its adverse effect profile.

The intersection of artificial intelligence (AI) and drug discovery has opened new avenues for exploring compounds like this one. Machine learning models can predict pharmacological properties based on structural features, expediting the identification of promising candidates from large chemical libraries. By leveraging AI-driven platforms, researchers can accelerate virtual screening processes and optimize lead compounds more efficiently than traditional methods alone.

Future directions in research may involve exploring derivative compounds generated by modifying specific atoms within the dihydroquinazolin-4-one core or appending different functional groups to the aminoethyl side chain. Such modifications could enhance potency or selectivity against target enzymes while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these endeavors forward.

The broader significance of quinazoline derivatives extends beyond oncology applications; they also show promise in addressing inflammatory diseases and infectious disorders. The structural versatility allows for fine-tuning interactions with various protein targets involved in these conditions. As our understanding of disease mechanisms deepens, so too does the potential scope for utilizing compounds like 3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride.

In conclusion,3-(2-Aminoethyl)-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 858236-77-8) represents a compelling therapeutic candidate with multiple avenues for exploration within pharmaceutical research. Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing drug development initiatives aimed at addressing unmet medical needs.